Cas no 1095823-07-6 (8,9-dimethyl-9H-Purine-6-carboxylic acid)

• Product Name: 8,9-dimethyl-9H-Purine-6-carboxylic acid
• CAS No: 1095823-07-6
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 1098661
• PubChem ID: 57537699
• Update Time: 2025-04-20

8,9-dimethyl-9H-Purine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8,9-dimethyl-9H-Purine-6-carboxylic acid
• 8,9-dimethylpurine-6-carboxylic acid
• 8,9-DIMETHYL-9H-PURINE-6-CARBOXYLICACID
• 1095823-07-6
• SCHEMBL12590799

• MDL： MFCD20660144
• Inchi： 1S/C8H8N4O2/c1-4-11-5-6(8(13)14)9-3-10-7(5)12(4)2/h3H,1-2H3,(H,13,14)
• InChI Key： KVHZCYDAUCZSGO-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(=NC=N1)N(C)C(C)=N2)=O

Computed Properties

• Exact Mass: 192.06472551g/mol
• Monoisotopic Mass: 192.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives